Cas no 112924-40-0 (b-D-Glucopyranuronic acid, 1-[(aR)-2-(4-chlorophenyl)-a-methyl-5-benzoxazoleacetate])

• Product name: b-D-Glucopyranuronic acid, 1-[(aR)-2-(4-chlorophenyl)-a-methyl-5-benzoxazoleacetate]
• CAS No: 112924-40-0
• MF: C₄₀H₃₂O₁₅
• MW: 752.67308
• CID: 222864
• PubChem ID: 188705

b-D-Glucopyranuronic acid, 1-[(aR)-2-(4-chlorophenyl)-a-methyl-5-benzoxazoleacetate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid, 1-[(aR)-2-(4-chlorophenyl)-a-methyl-5-benzoxazoleacetate]
• 2,3,4,5-tetrakis[(4-hydroxybenzoyl)oxy]pentyl 4-hydroxybenzoate
• (R)-Benoxaprofen glucuronide
• beta-D-Glucopyranuronic acid, 1-(2-(4-chlorophenyl)-alpha-methyl-5-benzoxazoleacetate), (R)-
• 112924-40-0

• Inchi： InChI=1S/C40H32O15/c41-28-11-1-23(2-12-28)36(46)51-21-33(53-38(48)25-5-15-30(43)16-6-25)35(55-40(50)27-9-19-32(45)20-10-27)34(54-39(49)26-7-17-31(44)18-8-26)22-52-37(47)24-3-13-29(42)14-4-24/h1-20,33-35,41-45H,21-22H2
• InChI Key： VWTLXEPPPUFDHF-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(OCC(C(C(OC(C2C=CC(O)=CC=2)=O)COC(C2C=CC(O)=CC=2)=O)OC(C2C=CC(O)=CC=2)=O)OC(C2C=CC(O)=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 477.0826589g/mol
• Monoisotopic Mass: 477.0826589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives